Cas no 1261751-38-5 (Ethyl 3-(4'-(difluoromethoxy)-3'-fluorophenyl)propionate)

• Product Name: Ethyl 3-(4'-(difluoromethoxy)-3'-fluorophenyl)propionate
• CAS No: 1261751-38-5
• MF: C₁₂H₁₃F₃O₃
• MW: 262.225034475327
• CID: 4988890
• Update Time: 2025-06-15

Ethyl 3-(4'-(difluoromethoxy)-3'-fluorophenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4'-(difluoromethoxy)-3'-fluorophenyl)propionate

• Inchi： 1S/C12H13F3O3/c1-2-17-11(16)6-4-8-3-5-10(9(13)7-8)18-12(14)15/h3,5,7,12H,2,4,6H2,1H3
• InChI Key： OWGMPHRLLXEXBK-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CCC(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 261
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 3-(4'-(difluoromethoxy)-3'-fluorophenyl)propionate

Ethyl 3-(4'-(difluoromethoxy)-3'-fluorophenyl)propionate (CAS No. 1261751-38-5): A Comprehensive Overview

Ethyl 3-(4'-(difluoromethoxy-3'-fluorophenyl)propionate) is a sophisticated organic compound characterized by its intricate molecular structure, which includes both difluoromethoxy and fluorophenyl substituents. This compound, identified by the CAS number 1261751-38-5, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and medicinal research.

The molecular framework of Ethyl 3-(4'-(difluoromethoxy)-3'-fluorophenyl)propionate is designed to exhibit specific chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of fluorine atoms in both the difluoromethoxy and fluorophenyl groups enhances the compound's lipophilicity and metabolic stability, which are crucial factors in the design of bioactive molecules. These features contribute to its suitability for use in the synthesis of novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced biological activity and improved pharmacokinetic profiles. The incorporation of fluorine atoms into drug molecules has been shown to modulate their interactions with biological targets, leading to increased efficacy and reduced toxicity. Ethyl 3-(4'-(difluoromethoxy)-3'-fluorophenyl)propionate exemplifies this trend, as it serves as a versatile building block for constructing complex pharmacophores.

The compound's structural features have also made it a subject of interest in the development of advanced materials and functional polymers. The combination of electron-withdrawing and electron-donating groups within its molecular structure allows for fine-tuning of its physical properties, making it a promising candidate for applications in nanotechnology and smart materials. Researchers are exploring its potential use in creating novel polymers with tailored mechanical and thermal characteristics.

One of the most compelling aspects of Ethyl 3-(4'-(difluoromethoxy)-3'-fluorophenyl)propionate is its role in the synthesis of biologically active compounds. Its unique structural motifs have been leveraged to develop molecules with therapeutic potential in various disease areas, including oncology, neurology, and infectious diseases. The compound's ability to serve as a precursor for structurally diverse derivatives has opened up new avenues for drug discovery and development.

The synthesis of Ethyl 3-(4'-(difluoromethoxy)-3'-fluorophenyl)propionate involves multi-step organic reactions that highlight the compound's synthetic utility. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are commonly employed to construct the complex core structure. These synthetic strategies not only showcase the compound's versatility but also demonstrate the evolving capabilities of modern organic chemistry.

In conclusion, Ethyl 3-(4'-(difluoromethoxy)-3'-fluorophenyl)propionate (CAS No. 1261751-38-5) is a multifaceted compound with significant implications in pharmaceutical chemistry and materials science. Its unique structural features, including the presence of both difluoromethoxy and fluorophenyl groups, make it a valuable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow even further.